Cas no 113139-67-6 (2(1H)-Pyrazinone,5,6-dimethyl-3-(1-methylethyl)-, hydrochloride (1:1))

2(1H)-Pyrazinone,5,6-dimethyl-3-(1-methylethyl)-, hydrochloride (1:1) structure
113139-67-6 structure
Product Name:2(1H)-Pyrazinone,5,6-dimethyl-3-(1-methylethyl)-, hydrochloride (1:1)
CAS No:113139-67-6
MF:C9H15ClN2O
MW:202.681201219559
CID:199952
PubChem ID:3087112
Update Time:2025-04-19

2(1H)-Pyrazinone,5,6-dimethyl-3-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,5,6-dimethyl-3-(1-methylethyl)-, hydrochloride (1:1)
    • 5,6-dimethyl-3-propan-2-yl-1H-pyrazin-2-one,hydrochloride
    • 5,6-Dimethyl-3-(1-methylethyl)-2(1H)-pyrazinone monohydrochloride
    • 113139-67-6
    • SCHEMBL9833404
    • 2(1H)-Pyrazinone, 5,6-dimethyl-3-(1-methylethyl)-, monohydrochloride
    • 2-Hydroxy-3-isopropyl-5,6-dimethylpyrazine hydrochloride
    • DTXSID40150311
    • Inchi: 1S/C9H14N2O.ClH/c1-5(2)8-9(12)11-7(4)6(3)10-8;/h5H,1-4H3,(H,11,12);1H
    • InChI Key: YHOWCGQNTBSCSD-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(C(C)C)=NC(C)=C(C)N1

Computed Properties

  • Exact Mass: 202.08745
  • Monoisotopic Mass: 202.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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